Cas no 244-78-0 (5H-Pyrrolo[3,2-c:4,5-c']dipyridine)
244-78-0 structure
Product Name:5H-Pyrrolo[3,2-c:4,5-c']dipyridine
5H-Pyrrolo[3,2-c:4,5-c']dipyridine Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[3,2-c:4,5-c']dipyridine
- 3,6-diazacarbazole
- 3,6-dicarbazole
- 5H-pyrido[3',4':4,5]pyrrolo[3,2-c]pyridine
- 5H-pyrrolo< 3,2-c:4,5-c'> dipyridine
- AC1L6DI8
- AC1Q4YRW
- CTK4F3771
- NSC153367
- SureCN972999
- SMR001821296
- SCHEMBL10802778
- 4,8,12-Triazatricyclo[7.4.0.0(2,7)]trideca-1(9),2(7),3,5,10,12-hexaene
- NSC-153367
- SCHEMBL972999
- AMY242
- 4,8,12-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
- MLS003106390
- 244-78-0
- DTXSID50302763
- 4,8,12-TRIAZATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAENE
- PHHUQAFGPIDWPU-UHFFFAOYSA-N
-
- Inchi: 1S/C10H7N3/c1-3-11-5-7-8-6-12-4-2-10(8)13-9(1)7/h1-6,13H
- InChI Key: PHHUQAFGPIDWPU-UHFFFAOYSA-N
- SMILES: N1C2C=CN=CC=2C2C=NC=CC1=2
Computed Properties
- Exact Mass: 169.06411
- Monoisotopic Mass: 169.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
- LogP: 2.11110
5H-Pyrrolo[3,2-c:4,5-c']dipyridine Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
244-78-0 (5H-Pyrrolo[3,2-c:4,5-c']dipyridine) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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